3-(3-oxo-3-(4-(quinolin-8-yloxy)piperidin-1-yl)propyl)quinazolin-4(3H)-one

• IUPAC Name: 3-[3-oxo-3-(4-quinolin-8-yloxypiperidin-1-yl)propyl]quinazolin-4-one
• InChI: InChI=1S/C25H24N4O3/c30-23(12-16-29-17-27-21-8-2-1-7-20(21)25(29)31)28-14-10-19(11-15-28)32-22-9-3-5-18-6-4-13-26-24(18)22/h1-9,13,17,19H,10-12,14-16H2
• InChI Key: OQMNTYZFURXHDN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC3=C2N=CC=C3)C(=O)CCN4C=NC5=CC=CC=C5C4=O
• Molecular Formula: C25H24N4O3
• Molecular Weight: 428.5 g/mol

Description

3-(3-oxo-3-(4-(quinolin-8-yloxy)piperidin-1-yl)propyl)quinazolin-4(3H)-one, also known as QNZ, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. QNZ belongs to the quinazoline family of compounds, which have been extensively studied for their biological activities.

Scientific Research Applications

Antihypertensive Agents

Research has demonstrated the synthesis and testing of piperidine derivatives with a quinazoline ring system, revealing potential as antihypertensive agents. These compounds, including some with structural similarities to the specified molecule, showed strong hypotension effects in models of hypertension, indicating their utility in exploring cardiovascular therapies (Takai et al., 1986).

Cardiotonic Activity

Piperidine derivatives carrying various heterocyclic rings have been synthesized and examined for cardiotonic activity, suggesting potential applications in developing treatments for heart conditions (Nomoto et al., 1991).

Stability Under Stressful Conditions

A study focused on the stability of a quinazoline derivative under various stressful conditions, including high temperature and exposure to oxidants. This research provides valuable information for the development and storage of pharmaceutical substances, emphasizing the importance of stability for therapeutic efficacy (Gendugov et al., 2021).

Antimicrobial and Antifungal Activity

Several studies have synthesized and evaluated the antimicrobial and antifungal activities of quinazolinone derivatives. These compounds have shown efficacy against a variety of bacterial and fungal strains, indicating their potential as templates for developing new antimicrobial agents (Patel et al., 2012).

Antileukemic Activity

Compounds featuring quinazoline and piperidine structures have been synthesized and characterized, with one study highlighting their cytotoxic potential against leukemia cell lines. This suggests their role in cancer research, particularly in identifying novel therapeutic agents for leukemia (Guillon et al., 2018).

Pharmacokinetics and Biological Effects

Research into the pharmacokinetics and biological effects of related compounds, such as those with CGRP receptor antagonist properties, provides foundational knowledge for the development of treatments for conditions like migraine. Understanding the safety, tolerability, and pharmacokinetics of these compounds is crucial in the drug development process (Iovino et al., 2004).